Cas no 2034343-27-4 (N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(4-methanesulfonylphenyl)propanamide)

• Product Name: N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(4-methanesulfonylphenyl)propanamide
• CAS No: 2034343-27-4
• MF: C₂₀H₂₆N₂O₄S₂
• MW: 422.56144285202
• CID: 6082095
• PubChem ID: 92065177
• Update Time: 2025-05-18

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(4-methanesulfonylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(4-methanesulfonylphenyl)propanamide
• N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-3-(4-methylsulfonylphenyl)propanamide
• 2034343-27-4
• N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-3-(4-(methylsulfonyl)phenyl)propanamide
• N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide
• F6353-5770
• AKOS026687806

• Inchi： 1S/C20H26N2O4S2/c1-28(24,25)18-5-2-16(3-6-18)4-7-20(23)21-9-10-22-11-13-27-19(14-22)17-8-12-26-15-17/h2-3,5-6,8,12,15,19H,4,7,9-11,13-14H2,1H3,(H,21,23)
• InChI Key： SWJVZYVLZZHVBI-UHFFFAOYSA-N
• SMILES： C(NCCN1CCSC(C2C=COC=2)C1)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 422.13339966g/mol
• Monoisotopic Mass: 422.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Additional information on N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(4-methanesulfonylphenyl)propanamide

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(4-methanesulfonylphenyl)propanamide: A Comprehensive Overview

The compound N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(4-methanesulfonylphenyl)propanamide, identified by the CAS number 2034343-27-4, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a furan ring, a thiomorpholine moiety, and a methanesulfonylphenyl group. These structural elements contribute to its versatile chemical properties and biological activity.

Recent studies have highlighted the importance of thiomorpholine-containing compounds in drug design. The thiomorpholine ring, a sulfur-containing heterocycle, is known for its ability to enhance the solubility and bioavailability of drugs. In this compound, the thiomorpholine group is attached to a furan ring via an ethyl linker, creating a rigid structure that may facilitate specific interactions with biological targets. The furan ring, a five-membered aromatic heterocycle, is also known for its ability to participate in hydrogen bonding and π–π interactions, which are critical for molecular recognition in biological systems.

The methanesulfonylphenyl group at the 3-position of the propanamide backbone adds another layer of functionality to this compound. Methanesulfonamide groups are commonly used in medicinal chemistry to improve the stability and pharmacokinetic properties of drugs. The phenyl ring further enhances the aromaticity and potential for π–π stacking interactions, which are essential for binding to protein targets. This combination of structural elements makes this compound a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. For instance, molecular docking studies have shown that this compound may exhibit affinity for various G-protein coupled receptors (GPCRs), which are key targets in the treatment of cardiovascular diseases, inflammation, and neurological disorders. Additionally, its propanamide backbone suggests potential enzymatic activity or inhibition, making it a candidate for enzyme-targeted therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiomorpholine ring through sulfur-based cyclization reactions and the coupling of the furan and methanesulfonylphenyl groups via amide bond formation. These reactions require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in preliminary in vitro assays as a potential modulator of cellular signaling pathways. Its ability to interact with multiple functional groups makes it a versatile tool for studying complex biological systems. Furthermore, its chemical stability under physiological conditions suggests that it could be suitable for use in animal models of disease.

Looking ahead, researchers are exploring ways to optimize this compound's pharmacokinetic properties while maintaining its biological activity. This includes investigating alternative substituents on the furan and thiomorpholine rings to enhance solubility and reduce potential toxicity. Additionally, efforts are underway to evaluate its efficacy in preclinical models of diseases such as cancer and neurodegenerative disorders.

In conclusion, N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-3-(4-methanesulfonylphenyl)propanamide represents an exciting advancement in organic chemistry with broad implications for drug development. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues, this compound has the potential to contribute significantly to our understanding of molecular interactions and disease mechanisms.